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Compound of Interest

Compound Name: Suc-Ala-Leu-Pro-Phe-PNA

Cat. No.: B178906 Get Quote

An In-depth Technical Guide on Suc-Ala-Leu-Pro-Phe-pNA

This guide provides an overview of the physicochemical properties of the chromogenic peptide

substrate, N-Succinyl-Alaninyl-Leucyl-Prolyl-Phenylalanyl-p-nitroanilide, commonly abbreviated

as Suc-Ala-Leu-Pro-Phe-pNA. This substrate is utilized in biochemical assays, particularly for

the study of enzyme kinetics.

Physicochemical Data
The fundamental molecular characteristics of Suc-Ala-Leu-Pro-Phe-pNA are summarized

below. These values are essential for a variety of experimental calculations, including molar

concentration preparations and mass spectrometry analysis.

Property Value

Molecular Formula C₃₃H₄₂N₆O₉[1]

Molecular Weight 666.72 g/mol [1]

Molecular Composition
Suc-Ala-Leu-Pro-Phe-pNA is a synthetic oligopeptide composed of a succinyl group, four

amino acid residues, and a p-nitroanilide group. The sequence of amino acids is Alanine,

Leucine, Proline, and Phenylalanine. The succinyl group is attached to the N-terminus of the
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peptide chain, and the p-nitroanilide group is linked to the C-terminus of the Phenylalanine

residue.

Suc-Ala-Leu-Pro-Phe-pNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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